Cas no 2416-40-2 (Benzenemethanol,4,4'-oxybis-, diacetate (9CI))

Benzenemethanol,4,4'-oxybis-, diacetate (9CI) structure
2416-40-2 structure
Product Name:Benzenemethanol,4,4'-oxybis-, diacetate (9CI)
CAS No:2416-40-2
MF:C18H18O5
MW:314.332525730133
CID:274074
PubChem ID:75488
Update Time:2025-04-19

Benzenemethanol,4,4'-oxybis-, diacetate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4,4'-oxybis-, diacetate (9CI)
    • di(4-acetoxymethylphenyl) ether
    • oxybis(benzene-4,1-diylmethanediyl) diacetate
    • 4,4'-Oxydibenzyl di(acetate)
    • 2416-40-2
    • NS00048730
    • DTXSID90946988
    • EINECS 219-329-8
    • {Oxybis[(4,1-phenylene)]methylene} diacetate
    • Inchi: 1S/C18H18O5/c1-13(19)21-11-15-3-7-17(8-4-15)23-18-9-5-16(6-10-18)12-22-14(2)20/h3-10H,11-12H2,1-2H3
    • InChI Key: WTAFGFANKRIOLT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(COC(C)=O)=CC=1)C1C=CC(COC(C)=O)=CC=1

Computed Properties

  • Exact Mass: 314.11544
  • Monoisotopic Mass: 314.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.183
  • Boiling Point: 409.5°Cat760mmHg
  • Flash Point: 178.6°C
  • Refractive Index: 1.549
  • PSA: 61.83
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